Cas no 959997-86-5 (2-Bromo-4-(trifluoromethoxy)phenylboronic acid)

• Product Name: 2-Bromo-4-(trifluoromethoxy)phenylboronic acid
• CAS No: 959997-86-5
• MF: C₇H₅BBrF₃O₃
• MW: 284.823012113571
• MDL: MFCD19237163
• CID: 1986417
• PubChem ID: 54758857
• Update Time: 2025-06-08

2-Bromo-4-(trifluoromethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• [2-Bromo-4-(trifluoromethoxy)phenyl]boronic acid
• 2-Bromo-4-(trifluoromethoxy)phenylboronic acid
• ACMC-209s6a
• SureCN2704627
• CTK8B2772
• MolPort-019-877-710
• ANW-40784
• KB-88387
• 2-Bromo-4-(trifluoromethoxy)benzeneboronic acid
• B-[2-Bromo-4-(trifluoromethoxy)phenyl]boronic acid (ACI)
• PS-9735
• 959997-86-5
• WRAOUQSLNOJJFK-UHFFFAOYSA-N
• MFCD19237163
• SCHEMBL2704627
• DTXSID40716577
• CS-0087999
• (2-Bromo-4-(trifluoromethoxy)phenyl)boronicacid
• AKOS015892970
• (2-Bromo-4-(trifluoromethoxy)phenyl)boronic acid

• MDL： MFCD19237163
• Inchi： 1S/C7H5BBrF3O3/c9-6-3-4(15-7(10,11)12)1-2-5(6)8(13)14/h1-3,13-14H
• InChI Key： WRAOUQSLNOJJFK-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(Br)C(B(O)O)=CC=1)(F)F

Computed Properties

• Exact Mass: 283.94700
• Monoisotopic Mass: 283.94672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 1.02750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Bromo-4-(trifluoromethoxy)phenylboronic acid

2-Bromo-4-(trifluoromethoxy)phenylboronic Acid (CAS No. 959997-86-5): A Versatile Building Block in Modern Pharmaceutical Research

2-Bromo-4-(trifluoromethoxy)phenylboronic acid (CAS No. 959997-86-5) is a highly versatile and valuable compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of a bromo substituent, a trifluoromethoxy group, and a boronic acid moiety, has garnered significant attention due to its potential applications in the synthesis of bioactive molecules and drug discovery.

The 2-bromo-4-(trifluoromethoxy)phenylboronic acid is a key intermediate in the development of various pharmaceuticals, particularly those targeting specific biological pathways. The presence of the bromo group allows for facile cross-coupling reactions, making it an ideal starting material for the synthesis of complex organic molecules. Additionally, the trifluoromethoxy group imparts unique electronic and steric properties, enhancing the compound's ability to interact with biological targets.

Recent studies have highlighted the importance of 2-bromo-4-(trifluoromethoxy)phenylboronic acid in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used to synthesize potent inhibitors of specific enzymes involved in cancer progression. The trifluoromethoxy group was found to significantly enhance the binding affinity and selectivity of these inhibitors, leading to improved therapeutic outcomes.

In another notable application, researchers at a leading pharmaceutical company utilized 2-bromo-4-(trifluoromethoxy)phenylboronic acid to develop a series of compounds with anti-inflammatory properties. The boronic acid moiety facilitated the formation of stable intermediates during the synthesis process, enabling the production of highly pure and active compounds. These compounds exhibited significant anti-inflammatory activity in both in vitro and in vivo models, suggesting their potential as novel treatments for inflammatory diseases.

The versatility of 2-bromo-4-(trifluoromethoxy)phenylboronic acid extends beyond its use as a synthetic intermediate. It has also been explored as a ligand in metal-catalyzed reactions, where its unique electronic properties enhance catalytic efficiency and selectivity. This has led to the development of more efficient and environmentally friendly synthetic routes for producing complex organic molecules.

In the context of drug discovery, 2-bromo-4-(trifluoromethoxy)phenylboronic acid has been used to create libraries of compounds for high-throughput screening. The ability to rapidly synthesize a diverse range of derivatives from this core structure allows researchers to identify lead compounds with desired biological activities more efficiently. This approach has been particularly useful in identifying potential drug candidates for diseases with unmet medical needs.

The safety and stability of 2-bromo-4-(trifluoromethoxy)phenylboronic acid make it an attractive choice for industrial-scale synthesis. It is generally stable under standard laboratory conditions and can be stored without significant degradation. However, care should be taken to avoid exposure to moisture and air, as these can affect its reactivity and stability.

In conclusion, 2-bromo-4-(trifluoromethoxy)phenylboronic acid (CAS No. 959997-86-5) is a powerful tool in modern pharmaceutical research. Its unique chemical properties make it an indispensable building block for synthesizing bioactive molecules with diverse applications. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapeutic agents and innovative chemical processes.